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Compound of Interest

Compound Name: Cholesteryl propionate

Cat. No.: B213094

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions
for cholesteryl propionate. The information is compiled and presented to meet the needs of
laboratory and research professionals, with a focus on facilitating safe and compliant use in
scientific settings.

Chemical and Physical Properties

Cholesteryl propionate is a cholesterol ester that is solid at room temperature. Its physical
and chemical properties are crucial for understanding its behavior in a laboratory setting and
for conducting a thorough risk assessment.
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Property Value Source
Molecular Formula C30H5002 [1112][3]
Molecular Weight 442.72 g/mol [11[2][3]
CAS Number 633-31-8 [1114]
Appearance White to off-white powder or 5]
crystals

Melting Point 97-100 °C [6][7]
Boiling Point 505.73 °C (estimated) [8]
Flash Point 256.6 °C (estimated) [71[8]
Solubility Insoluble in water [8]

Room temperature, in a dry,
Storage Temperature ) [4]1[9]
cool, and well-ventilated place

Hazard Identification and Toxicological Profile

According to available safety data sheets, cholesteryl propionate is not classified as a
hazardous substance under the 2012 OSHA Hazard Communication Standard (29 CFR
1910.122).[9] However, it is crucial to note that the toxicological properties of this compound
have not been thoroughly investigated.[10][11] Therefore, as a matter of good laboratory
practice, it should be handled with the care due to a chemical of unknown toxicity.

Acute Toxicity:

o Oral: No data available.[9] 100% of the mixture consists of ingredient(s) of unknown toxicity.

[°]
o Dermal: No data available.[9]

 Inhalation: No data available.[9] May cause respiratory irritation upon inhalation of dust.[10]
[11]

Other Toxicological Information:
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» Skin Corrosion/Irritation: No data available.[11]
e Serious Eye Damage/Irritation: No data available.[11]
» Respiratory or Skin Sensitization: No data available.[11]

» Carcinogenicity: Not identified as a probable, possible, or confirmed human carcinogen by
IARC.[10][11]

e Germ Cell Mutagenicity: No data available.[11]
» Reproductive Toxicity: No data available.[10][11]

Handling and Storage Precautions

Proper handling and storage procedures are essential to minimize exposure and ensure the
integrity of the compound.

Handling:

Handle in accordance with good industrial hygiene and safety practices.[4][9]

Ensure adequate ventilation, especially in confined areas.[9][10]

Avoid contact with skin, eyes, and clothing.[4][10]

Avoid the formation of dust and aerosols.[4][10]

Use personal protective equipment as required.[9]

Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][9]
o Store at room temperature.[9]

e Incompatible materials include strong oxidizing agents.[9]

Laboratory Handling Workflow
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The following diagram outlines a general workflow for handling cholesteryl propionate in a
laboratory setting.

Preparation
- Review SDS
- Assemble PPE

roceed with caution

Weighing
- Use ventilated enclosure
- Handle carefully to avoid dust

;

Dissolution
- Add to appropriate solvent
- Gentle agitation may be required

l

Experimental Use
- Follow established protocols
- Maintain containment

:

Cleanup & Disposal
- Decontaminate surfaces
- Dispose of waste according to regulations

Click to download full resolution via product page

General laboratory workflow for handling cholesteryl propionate.

Exposure Controls and Personal Protective
Equipment (PPE)

Engineering controls and personal protective equipment are critical for preventing exposure.
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Control Parameter

Recommendation Source

Engineering Controls

Use in a well-ventilated area.
Showers and eyewash stations  [4][9]

should be available.

Eye/Face Protection

Wear safety glasses with side
[41[]

shields or goggles.

Skin Protection

Wear protective gloves (e.g.,
nitrile) and a lab coat or other [4119]

protective clothing.

Respiratory Protection

If dust is generated and

exposure limits may be

exceeded, a NIOSH/MSHA- [9][10]
approved respirator should be

worn.

Personal Protective Equipment (PPE) Selection Logic

The following diagram illustrates the decision-making process for selecting appropriate PPE

when working with cholesteryl propionate.
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Minimum PPE:
- Lab coat
- Gloves

- Safety glasses

Potential for dust generation?

No Add NIOSH-approved
respirator
Potential for splash?
Upgrade to
chemical goggles
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Identify Exposure Route

Inhalation

Skin Contact: . Ingestion:
. . Eye Contact: .
- Remove contaminated clothing . ’ ) - Rinse mouth
) - Rinse with water for 15 min . .
- Wash with soap and water - Do not induce vomiting

Inhalation:
- Move to fresh air

Assist breathing if necessary

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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